N-[2-(1,3-benzodioxol-5-yl)ethyl]-2-(2,3-dihydro-1H-inden-5-yl)acetamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)ethyl]-2-(2,3-dihydro-1H-inden-5-yl)acetamide
• InChI: InChI=1S/C20H21NO3/c22-20(12-15-4-6-16-2-1-3-17(16)10-15)21-9-8-14-5-7-18-19(11-14)24-13-23-18/h4-7,10-11H,1-3,8-9,12-13H2,(H,21,22)
• InChI Key: YVOQUZUDJGENEX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)CC(=O)NCCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol

Description

N-[2-(1,3-benzodioxol-5-yl)ethyl]-2-(2,3-dihydro-1H-inden-5-yl)acetamide, also known as Y-29794, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[2-(1,3-benzodioxol-5-yl)ethyl]-2-(2,3-dihydro-1H-inden-5-yl)acetamide involves the modulation of various neurotransmitter systems in the brain. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in learning and memory. It also modulates the activity of dopamine and serotonin, two neurotransmitters that are involved in mood regulation.
Biochemical and Physiological Effects
N-[2-(1,3-benzodioxol-5-yl)ethyl]-2-(2,3-dihydro-1H-inden-5-yl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It also has anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(1,3-benzodioxol-5-yl)ethyl]-2-(2,3-dihydro-1H-inden-5-yl)acetamide in lab experiments is its specificity for certain neurotransmitter systems. This allows for targeted research on the effects of modulating these systems. One limitation is the lack of human clinical trials, which makes it difficult to determine the safety and efficacy of the compound in humans.

Future Directions

Include the development of more potent and selective analogs, investigation of its potential therapeutic applications in other neurological disorders, and human clinical trials to determine safety and efficacy.

Synthesis Methods

The synthesis of N-[2-(1,3-benzodioxol-5-yl)ethyl]-2-(2,3-dihydro-1H-inden-5-yl)acetamide involves the reaction of 2-(2,3-dihydro-1H-inden-5-yl)acetic acid with 2-(1,3-benzodioxol-5-yl)ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-[2-(1,3-benzodioxol-5-yl)ethyl]-2-(2,3-dihydro-1H-inden-5-yl)acetamide has been studied for its potential therapeutic applications in various fields of science. It has shown promising results in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been studied for its anti-inflammatory and analgesic properties.